Holmium-164

• CAS No.: 15749-97-0
• Molecular Formula: Ho
• Molecular Weight: 163.93024 g/mol
• IUPAC Name: holmium-164
• InChI: InChI=1S/Ho/i1-1
• InChI Key: KJZYNXUDTRRSPN-BJUDXGSMSA-N
• SMILES: [Ho]
• Isomeric SMILES: [164Ho]

Description

Holmium-164 is a useful research compound. Its molecular formula is Ho and its molecular weight is 163.93024 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Significance of Holmium 164 in Nuclear Science

The importance of Holmium-164 in nuclear science is primarily rooted in its unique decay properties. As an unstable isotope, it undergoes a dual decay process, which provides a valuable opportunity for detailed nuclear structure studies. wikipedia.org

With a half-life of approximately 29 minutes, ¹⁶⁴Ho decays through two competing modes: electron capture (EC) and beta-minus (β⁻) decay. webelements.com Through electron capture, it transforms into a stable isotope of dysprosium, Dysprosium-164 (¹⁶⁴Dy). Concurrently, through beta-minus decay, it becomes a stable isotope of erbium, Erbium-164 (¹⁶⁴Er). wikipedia.org This branched decay is a key feature that allows scientists to probe the nuclear energy levels and transition probabilities in two different neighboring isobars.

Table 1: Nuclear Properties of this compound

Property	Value
Atomic Number (Z)	67
Mass Number (A)	164
Neutron Number (N)	97
Half-life	29.0 minutes
Decay Modes	Electron Capture (EC) to ¹⁶⁴Dy, Beta-minus (β⁻) to ¹⁶⁴Er wikipedia.org
Spin	1+ periodictable.com

The study of the gamma rays and conversion electrons emitted following the decay of ¹⁶⁴Ho provides crucial data for refining nuclear decay scheme models. This information helps in understanding the fundamental forces that govern the structure of atomic nuclei.

Nuclear Structure and Spectroscopy of Holmium 164

Energy Levels of Daughter Nuclei (¹⁶⁴Dy, ¹⁶⁴Er) Populated by ¹⁶⁴Ho Decay

The decay of ¹⁶⁴Ho populates various energy levels in both ¹⁶⁴Dy and ¹⁶⁴Er. In the case of electron capture, the decay of ¹⁶⁴Ho can lead to excited states in ¹⁶⁴Dy. Similarly, the beta-minus decay of ¹⁶⁴Ho populates excited states in ¹⁶⁴Er. For instance, a prominent gamma ray with an energy corresponding to the first excited level in ¹⁶⁴Er has been identified following the decay of a thulium-164 precursor, which also populates ¹⁶⁴Er. osti.gov The study of these energy levels is crucial for a complete understanding of the nuclear structure of the daughter nuclides.

Gamma Emissions from Daughter Nuclei Following ¹⁶⁴Ho Decay (e.g., 73.4, 91.4 keV)

Following the population of excited states in ¹⁶⁴Dy and ¹⁶⁴Er, these nuclei de-excite by emitting gamma rays of specific energies. While detailed gamma emission data for ¹⁶⁴Ho decay is extensive, some notable emissions include a 91 keV gamma ray associated with the decay to ¹⁶⁴Er. osti.gov The analysis of the gamma-ray spectrum following the decay of ¹⁶⁴Ho provides valuable information about the energy differences between the nuclear levels of the daughter isotopes.

Log ft Values for Allowed and Forbidden Transitions in ¹⁶⁴Ho Decay

The log ft value is a measure that helps classify beta and electron capture transitions as either allowed or forbidden. These values are calculated from the half-life and decay energy of the transition. For the decay of ¹⁶⁴Ho, the log ft values for the various transitions to energy levels in ¹⁶⁴Dy and ¹⁶⁴Er help in determining the changes in nuclear spin and parity between the parent and daughter states. While specific log ft values for all transitions in ¹⁶⁴Ho decay require detailed experimental data, nuclear data sheets provide evaluated values for these transitions. iaea.org

Half-life Measurements and Decay Constant Determinations for 164Ho

The half-life of Holmium-164 (164Ho) has been determined through various experimental measurements. The adopted half-life for the ground state of 164Ho is 29 minutes, with an uncertainty of 1 minute. chemeurope.com Another source indicates a half-life of 28.8 minutes with a smaller uncertainty of 0.5 minutes. chemlin.org A third value of 37 minutes has also been reported. brainly.com There is also a metastable isomer, 164mHo, which has a distinct half-life of 38.0 minutes. mirdsoft.org

The decay constant (λ) is intrinsically linked to the half-life (T½) by the formula λ = 0.693 / T½. nrc.gov Based on the half-life of 28.8 minutes, the decay constant for 164Ho is calculated to be approximately 0.000401 s-1. chemlin.org For the metastable isomer, 164mHo, with a half-life of 38.0 minutes, the decay constant is 3.0401e-04 s-1. mirdsoft.org

Interactive Table: Half-life and Decay Constant of ¹⁶⁴Ho

Isotope	Half-life (minutes)	Decay Constant (s⁻¹)
164Ho	29 (1) chemeurope.com	~0.00040
164Ho	28.8 (5) chemlin.org	0.00040112684060182 chemlin.org
164Ho	37 brainly.com	~0.00031
164mHo	38.0 (10) chemeurope.commirdsoft.org	0.00030401 mirdsoft.org

Comprehensive Evaluation of Experimental Decay Data for the A=164 Isobaric Chain

The A=164 isobaric chain consists of nuclides with the same mass number, 164. The decay properties of these nuclides, including 164Ho, have been extensively evaluated as part of the Nuclear Data Sheets. iaea.orgresearchgate.netdntb.gov.ua This evaluation provides a comprehensive overview of the experimental data available for the entire chain.

This compound undergoes two primary decay modes: electron capture (EC) and beta-minus (β⁻) decay. chemlin.orgperiodictable.com

Electron Capture (EC): With a probability of approximately 60%, 164Ho captures an atomic electron, transforming into Dysprosium-164 (164Dy). chemlin.orgperiodictable.com The decay energy for this process is 0.9865 MeV. chemlin.org

Beta-Minus (β⁻) Decay: With a probability of about 40%, 164Ho emits a beta particle (an electron), decaying into Erbium-164 (164Er). chemlin.orgperiodictable.com The decay energy for this mode is 0.9614 MeV. chemlin.org

The decay scheme of 164Ho is considered to be fairly complete. iaea.orgresearchgate.net The daughter nuclides, 164Dy and 164Er, are both stable isotopes. periodictable.comperiodictable.com

The A=164 isobaric chain includes a range of nuclides from Samarium (164Sm) to Iridium (164Ir). iaea.orgresearchgate.net The evaluation of this chain involves compiling and assessing data from various experiments to establish adopted properties for level energies, gamma radiations, and decay data. iaea.orgresearchgate.net While the decay schemes for some nuclides in this chain are incomplete or not known, the scheme for 164Ho is well-established. iaea.orgresearchgate.net

Interactive Table: Decay Modes of ¹⁶⁴Ho

Decay Mode	Daughter Nuclide	Probability	Decay Energy (MeV)
Electron Capture (EC)	164Dy chemlin.orgperiodictable.com	60% chemlin.orgperiodictable.com	0.9865 (17) chemlin.org
Beta-Minus (β⁻)	164Er chemlin.orgperiodictable.com	40% chemlin.orgperiodictable.com	0.9614 (14) chemlin.org

Current Research Landscape and Key Academic Focus Areas for Holmium 164

Ground State Properties of this compound

The ground state of an atomic nucleus represents its lowest energy configuration. For this compound, this state is denoted as 164gHo.

Spin and Parity Assignments of 164gHo

The ground state of this compound has a nuclear spin of 1 and a positive parity, denoted as Jπ = 1+. researchgate.netresearchgate.netperiodictable.com This assignment is crucial for understanding the decay pathways and the selection rules that govern its transitions to other nuclei. The spin and parity are fundamental properties that arise from the coupling of the angular momenta of the individual protons and neutrons within the nucleus.

Nuclear Mass and Binding Energy of 164Ho

The atomic mass of this compound has been determined to be approximately 163.93023 atomic mass units. kaeri.re.kr From this, the mass excess is calculated to be -64.987 MeV. periodictable.comperiodictable.com The nuclear binding energy, which represents the energy required to disassemble the nucleus into its constituent protons and neutrons, is approximately 1336.269 MeV. kaeri.re.kr A key metric is the binding energy per nucleon, which for 164Ho is about 8.148 MeV, providing insight into its relative stability compared to other nuclides. periodictable.comperiodictable.comchemlin.org

Table 1: Ground State Nuclear Properties of 164Ho

Property	Value
Spin and Parity (Jπ)	1+
Atomic Mass (amu)	163.9302306 ± 0.0000034
Mass Excess (MeV)	-64.987069
Binding Energy (MeV)	1336.269052 ± 0.003182
Binding Energy per Nucleon (MeV)	8.147963

Isomeric States of this compound (164mHo)

Beyond its ground state, this compound possesses a metastable isomeric state, designated as 164mHo. This is an excited state of the nucleus with a significantly longer half-life than typical excited states.

Excitation Energy and Half-life of 164mHo

The isomeric state 164mHo lies at an excitation energy of 139.78 keV above the ground state. chemlin.orgchemlin.org It has a half-life of approximately 36.6 minutes, which is notably different from the 28.8-minute half-life of the ground state. chemlin.org

Spin and Parity Assignments of 164mHo

The isomeric state of this compound is characterized by a high nuclear spin of 6 and negative parity, with the assignment Jπ = 6-. researchgate.netresearchgate.net This large difference in spin between the isomeric and ground states is a primary reason for the isomer's metastability, as direct decay to the ground state is highly forbidden by selection rules.

Table 2: Isomeric State Properties of 164mHo

Property	Value
Excitation Energy (keV)	139.78 ± 0.07
Half-life (minutes)	36.6 ± 0.3
Spin and Parity (Jπ)	6-

Isomeric Transitions and Gamma Emissions within 164Ho

The 164mHo isomer decays exclusively via internal transition (IT) to the ground state, meaning it does not undergo beta decay or electron capture directly. researchgate.net This de-excitation process is not a single step but occurs through a cascade of gamma-ray emissions. The decay from the 6- isomer proceeds to an intermediate excited state at 3+ through an E3 (electric octupole) transition. researchgate.netfrontiersin.org This 3+ state then de-excites to the 1+ ground state. researchgate.netfrontiersin.org This cascade results in the emission of characteristic gamma rays with energies of 37.3 keV, 56.6 keV, and 94.0 keV. researchgate.netfrontiersin.org The observation of these gamma rays is a key signature for the presence and decay of the 164mHo isomer.

Experimental Spectroscopic Methodologies for this compound Nuclear Structure Studies

The study of the nuclear structure of this compound relies on various experimental techniques that allow for the precise measurement of the radiation emitted during its decay.

Gamma-ray Spectroscopy for Isomeric and Ground State Decay Characterization

Gamma-ray spectroscopy is a fundamental tool for characterizing the decay of both the isomeric and ground states of ¹⁶⁴Ho. frontiersin.orgresearchgate.net This technique involves detecting the gamma rays emitted from an activated Holmium sample. frontiersin.orgresearchgate.net By analyzing the energy spectrum of these gamma rays, researchers can identify the characteristic photopeaks associated with the decay of both ¹⁶⁴ᵐHo and ¹⁶⁴ᵍHo. frontiersin.orgresearchgate.net For instance, the 91.39 keV gamma ray is associated with the decay of the ground state, while a 94-keV gamma ray is linked to the decay of the isomeric state. researchgate.net However, in some experiments, direct observation of the gamma rays from the isomeric decay, such as the 37.3 keV photopeak, can be challenging. frontiersin.orgresearchgate.net In such cases, the production of the isomeric and ground states can be inferred by analyzing the photopeak counts from the ground-state decay. frontiersin.orgresearchgate.net

High-Resolution Detection Systems in Nuclear Spectroscopy

To accurately measure the gamma-ray spectra of isotopes like this compound, high-resolution detection systems are essential. psu.edu The sensitivity of gamma-ray spectrometers has significantly improved through the use of larger High-Purity Germanium (HPGe) crystals, the combination of multiple crystals into a single detection unit, and the electrical segmentation of detector contacts. psu.edu These advancements allow for better energy resolution, which is crucial for separating closely spaced gamma-ray lines in complex spectra. psu.eduakjournals.com For example, high-resolution detectors can distinguish the 80.57 keV gamma-ray line of Holmium-166 from the 82.47 keV line of Dysprosium-166, demonstrating the level of precision required in such studies. akjournals.com Compton-suppression shields, often made of Bismuth Germanate (BGO), are also used to improve the peak-to-total ratio in the measured spectra. psu.edu

Theoretical Frameworks for this compound Nuclear Configuration and Level Schemes

Understanding the complex nuclear structure of odd-odd nuclei like this compound requires the use of sophisticated theoretical models. These frameworks aim to describe the arrangement of nucleons and predict the energy levels and transitions observed experimentally.

Several models are employed to study the properties of odd-odd nuclei. The Interacting Boson-Fermion-Fermion Model (IBFFM) is one such framework, which can be based on the Gogny energy-density functional. aps.orgarxiv.org This approach uses microscopic inputs from mean-field calculations to determine the parameters of the model, thereby reducing the number of free parameters. aps.orgarxiv.org

Another approach is the Two-Quasiparticle-plus-Rotor Model (TQPRM), which has been used to analyze configurations in doubly odd isotopes like ¹⁶⁴Ho. researchgate.net Additionally, the Quasiparticle-Phonon Model has been generalized to describe low-lying intrinsic states in deformed odd-odd nuclei, including Holmium isotopes, by incorporating vibrational degrees of freedom of the even-even core and the neutron-proton interaction. iaea.org Macroscopic-microscopic models combined with a particle-rotor coupling have also been used to systematically describe the low-energy spectra of odd-odd nuclei. aps.org These theoretical efforts are crucial for interpreting experimental data and advancing the understanding of nuclear structure in this region of the nuclear chart. researchgate.net

Production and Synthesis Methodologies for Holmium 164

Nuclear Reactions for ¹⁶⁴Ho Production

The generation of Holmium-164 is accomplished by bombarding a stable Holmium-165 target with high-energy particles, such as photons or neutrons. These interactions induce nuclear transformations that result in the ejection of a neutron from the ¹⁶⁵Ho nucleus, thereby producing ¹⁶⁴Ho.

Photonuclear reactions are a key method for the production of this compound. In this process, a high-energy gamma (γ) ray interacts with a Holmium-165 nucleus, leading to the emission of a neutron (n) and the formation of this compound in either its ground or isomeric state.

A modern technique for inducing photonuclear reactions involves the use of laser-accelerated electron beams. frontiersin.orgutexas.edumre.org.cnresearchgate.net In this method, an intense laser pulse interacts with a gas jet to produce high-charge, multi-MeV electron beams. frontiersin.org These relativistic electrons then strike a converter material, such as tungsten, generating high-energy bremsstrahlung photons. utexas.eduresearchgate.net These photons subsequently irradiate a Holmium-165 target, inducing the (γ, n) reaction to produce ¹⁶⁴Ho. frontiersin.org

Experimental studies have demonstrated the production of ¹⁶⁴mHo and ¹⁶⁴gHo using this technique. The production yields have been quantified, and the isomeric ratio (IR), which is the ratio of the production cross-section of the metastable state to that of the ground state, has been determined. In one such study, the production yields for ¹⁶⁴mHo and ¹⁶⁴gHo were found to be (0.45 ± 0.10) × 10⁶ and (1.48 ± 0.14) × 10⁶ per laser shot, respectively. This resulted in an isomeric ratio of 0.30 ± 0.08 at an effective γ-ray energy of 12.65 MeV. frontiersin.org

Production Yields and Isomeric Ratio of ¹⁶⁴Ho via Laser-Accelerated Electron Beam

Product Nuclide	Production Yield (nuclei per laser shot)	Isomeric Ratio (IR)
¹⁶⁴mHo	(0.45 ± 0.10) × 10⁶	0.30 ± 0.08

Bremsstrahlung photon activation is a widely used method for inducing photonuclear reactions. researchgate.netfrontiersin.org This process involves bombarding a high-atomic-number target, often referred to as a converter, with a high-energy electron beam from an accelerator. iaea.org As the electrons are decelerated by the electric fields of the target nuclei, they emit a continuous spectrum of high-energy photons known as bremsstrahlung radiation. wikipedia.org This photon beam is then used to irradiate the Holmium-165 target. researchgate.net

The average cross-sections for the ¹⁶⁵Ho(γ,n)¹⁶⁴gHo and ¹⁶⁵Ho(γ,n)¹⁶⁴mHo reactions have been measured at different bremsstrahlung end-point energies using offline gamma spectroscopy. researchgate.net For instance, at a 15 MeV bremsstrahlung end-point energy, the average cross-sections for the formation of the ground and isomeric states of ¹⁶⁴Ho have been reported. researchgate.net

Average Cross-Sections for the ¹⁶⁵Ho(γ,n) Reaction at 15 MeV Bremsstrahlung End-Point Energy

Reaction	Average Cross-Section (mb)
¹⁶⁵Ho(γ,n)¹⁶⁴gHo	97.4 ± 8.1

The cross-section of a photonuclear reaction is a measure of the probability that the reaction will occur. For the ¹⁶⁵Ho(γ,n)¹⁶⁴m,gHo reaction, the cross-section is dependent on the energy of the incident photons. The study of the excitation cross-section of the ¹⁶⁴mHo isomeric state has shown a two-humped shape in the giant dipole resonance (GDR) region of 10–18 MeV. researchgate.netresearchgate.net

Theoretical calculations of reaction cross-sections are often performed using nuclear model codes such as TALYS. frontiersin.orgresearchgate.net These calculations are crucial for predicting reaction yields and for comparing with experimental data. The TALYS code can be used to model the excitation functions and isomeric ratios, taking into account different nuclear level density models. researchgate.net

Calculated Excitation Cross-Section Maxima for ¹⁶⁵Ho(γ,n)¹⁶⁴mHo researchgate.netresearchgate.net

Energy (MeV)	Maximum Cross-Section (σm) (mb)
12.5	100.93

Another significant pathway for the production of this compound is through neutron-induced reactions. Specifically, the (n, 2n) reaction on Holmium-165 involves bombarding the target with fast neutrons, which leads to the ejection of two neutrons and the formation of ¹⁶⁴Ho.

The cross-section for the ¹⁶⁵Ho(n, 2n)¹⁶⁴g/mHo reaction has been experimentally measured at various neutron energies. researchgate.netiaea.org These measurements are typically performed using the activation technique, where the activity of the produced ¹⁶⁴Ho is measured to determine the reaction cross-section. researchgate.netresearchgate.net

For example, at a neutron energy of 14.77 MeV, the cross-sections for the production of both the ground state and the isomeric state of ¹⁶⁴Ho have been determined. researchgate.netiaea.org

Cross-Sections for the ¹⁶⁵Ho(n, 2n) Reaction at 14.77 MeV researchgate.net

Reaction	Cross-Section (mb)
¹⁶⁵Ho(n, 2n)¹⁶⁴gHo	1004 ± 82

The excitation function of a nuclear reaction describes the dependence of the reaction cross-section on the energy of the incident particle. The excitation function for the ¹⁶⁵Ho(n, 2n)¹⁶⁴Ho reaction has been studied from the reaction threshold up to higher energies. researchgate.netresearchgate.net Studies have been conducted near the reaction threshold energies of 10.1, 10.4, and 10.7 MeV (with a threshold energy, Eth, of 8.04 MeV). researchgate.net The experimental results are often compared with theoretical predictions from nuclear reaction codes like TALYS to validate the models used. researchgate.net

Neutron-Induced Reactions: ¹⁶⁵Ho(n, 2n)^164g/mHo

Influence of Neutron Energy Spectra on Production

The energy spectrum of neutrons plays a crucial role in the production of this compound, particularly through the 165Ho(n,2n)164Ho reaction. The cross-section for the formation of both the ground state (164gHo) and the isomeric state (164mHo) is energy-dependent. Studies have shown that the excitation function for this reaction channel has been investigated near the reaction threshold and at higher energies. researchgate.netresearchgate.net For instance, cross-sections have been measured at neutron energies of 13.5 and 14.8 MeV to resolve inconsistencies in existing data. researchgate.net The analysis of the decay spectrum of 164g+mHo at a neutron beam energy of 10.7 MeV provides insight into the population of these states at near-threshold energies. researchgate.net The shape of the neutron energy spectrum directly influences the integral production yield and the resulting isomeric ratio, as different energy neutrons will favor the population of different states in the residual nucleus.

Other Potential Nuclear Routes: 163Ho(n,γ)164g/mHo

Another significant pathway for the production of this compound is through neutron capture by Holmium-163, denoted as the 163Ho(n,γ)164g/mHo reaction. This process is particularly relevant in high neutron flux environments, such as nuclear reactors. nih.gov The capture of a neutron by the 163Ho nucleus leads to the formation of an excited state of 164Ho, which then de-excites to either the ground state (164gHo) or the metastable isomeric state (164mHo). This production route is a key consideration in experiments aiming to produce isotopically pure 163Ho, as the subsequent neutron capture can lead to the presence of 164Ho. nih.gov

The probability of the 163Ho(n,γ)164g/mHo reaction occurring with thermal neutrons is quantified by the thermal neutron capture cross-section. This value is a critical parameter for calculating the production rate of 164Ho in a thermal neutron spectrum. Recent measurements have determined the thermal capture cross-section of 163Ho to be σ163Ho = (156 ± 23) barns for the formation of both 164gHo and 164mHo. nih.gov The evaluation of thermal neutron capture cross-sections is an ongoing effort in nuclear data science, with continuous refinement based on new experimental data. osti.gov

Isomeric Yield Ratio (IR) in 164Ho Production

The isomeric yield ratio (IR) is a crucial parameter that describes the relative production of the metastable state (164mHo) to the ground state (164gHo). It provides valuable information about the nuclear reaction mechanisms and the statistical properties of the excited nucleus.

Experimental Determination of IR for 164m,gHo

The isomeric yield ratio for 164m,gHo has been experimentally determined in various nuclear reactions. In the photoneutron reaction 165Ho(γ,n)164m,gHo, the IR was measured to be 0.30 ± 0.08 at an effective γ-ray energy of 12.65 MeV. frontiersin.org In this experiment, the production yields for 164mHo and 164gHo were found to be (0.45 ± 0.10) × 106 and (1.48 ± 0.14) × 106 per laser shot, respectively. frontiersin.org Another study using bremsstrahlung energies from 45 to 65 MeV reported IR values for 164m,gHo ranging from 0.408 ± 0.027 to 0.452 ± 0.032. researchgate.net These measurements confirm the dependence of the isomeric ratio on the incident photon energy. researchgate.net

Experimental Isomeric Yield Ratios for ^164m,gHo

Reaction	Incident Particle Energy (MeV)	Isomeric Yield Ratio (IR)	Reference
165Ho(γ,n)	12.65 (effective)	0.30 ± 0.08	frontiersin.org
165Ho(γ,n)	45 (bremsstrahlung)	0.408 ± 0.027	researchgate.net
165Ho(γ,n)	50 (bremsstrahlung)	0.413 ± 0.027	researchgate.net
165Ho(γ,n)	55 (bremsstrahlung)	0.427 ± 0.029	researchgate.net
165Ho(γ,n)	60 (bremsstrahlung)	0.452 ± 0.032	researchgate.net
165Ho(γ,n)	65 (bremsstrahlung)	0.448 ± 0.031	researchgate.net

Theoretical Predictions of IR and Comparison with Experimental Data

Theoretical models are employed to predict the isomeric yield ratios, and these predictions are then compared with experimental data to refine our understanding of the nuclear reaction process. The TALYS nuclear reaction code is a commonly used tool for such calculations. frontiersin.org For the 165Ho(γ,n)164m,gHo reaction, TALYS calculations have been performed and compared with experimental results. frontiersin.org It has been found that the experimental IR value of 0.30 ± 0.08 at 12.65 MeV is in agreement with TALYS calculations. frontiersin.org However, at higher energies, some experimental data show discrepancies with the theoretical predictions, suggesting that the models may need further refinement. frontiersin.org

Role of Excitation Energy and Giant Dipole Resonance (GDR) Effects on IR

The isomeric yield ratio is significantly influenced by the excitation energy of the compound nucleus and the effects of the Giant Dipole Resonance (GDR). The GDR is a collective excitation of the nucleus where protons and neutrons oscillate against each other. In the 165Ho(γ,n)164m,gHo reaction, the IR is found to be dependent on the effective γ-ray energy. frontiersin.org The increasing and decreasing trends of the IR values in the energy range of 8.5 to 11.0 MeV are attributed not only to the excitation energy effect but also to the GDR effect. frontiersin.org The study of the isomeric yield ratios in the region of GDR energies provides insights into the excitation cross-section of the isomeric state. researchgate.net

Target Material Considerations for 164Ho Synthesis

The production of the radioisotope this compound (164Ho) is critically dependent on the selection and preparation of an appropriate target material. The most common and effective precursor for synthesizing 164Ho is the stable isotope Holmium-165 (165Ho). iaea.orgresearchgate.net Holmium is a rare earth element belonging to the lanthanide series. mmta.co.uk For irradiation purposes, the target is typically prepared from high-purity holmium metal or holmium oxide (Ho2O3). azom.comnih.gov The physical form of the target, such as a thin foil or a pressed powder pellet, is chosen based on the specific requirements of the irradiation facility and the desired reaction. osti.govstanfordmaterials.com

Isotopic Purity of Holmium Targets (e.g., 165Ho) for Minimized Impurities

A significant advantage in the production of 164Ho is the isotopic composition of naturally occurring holmium. Natural holmium is monoisotopic, meaning it consists of only one stable isotope, 165Ho, which has a natural abundance of 100%. nih.govchemeurope.comciaaw.org This inherent isotopic purity is highly beneficial as it simplifies the production process and minimizes the generation of isotopic impurities.

When the 165Ho target is irradiated, the primary nuclear reaction leads to the desired 164Ho product. The absence of other stable holmium isotopes in the target material prevents competing nuclear reactions that would otherwise produce different, unwanted holmium radioisotopes. This high isotopic purity of the starting material ensures a higher radionuclidic purity of the final 164Ho product, simplifying subsequent chemical processing and quality control.

Natural Isotopes of Holmium

Isotope	Natural Abundance (%)	Half-life
165Ho	100	Stable

Activation Processes and Irradiation Facilities for Isotope Production

The primary method for producing this compound is through the neutron activation of a Holmium-165 target. researchgate.net Specifically, this involves a threshold nuclear reaction known as the (n,2n) reaction. In this process, a high-energy neutron strikes a 165Ho nucleus, causing the nucleus to become excited and subsequently eject two neutrons, thereby transforming it into 164Ho. The reaction is represented as:

165Ho + n → 164Ho + 2n

This reaction requires a source of fast, high-energy neutrons, as there is a minimum neutron energy (threshold energy) required to initiate it, which is 8.04 MeV. researchgate.netresearchgate.net

The production of 164Ho via the (n,2n) reaction is carried out in specialized irradiation facilities capable of generating sufficiently energetic neutron beams. These facilities include:

Accelerators: Particle accelerators, such as 5.5 MV Tandem Van de Graaff accelerators, are commonly used. researchgate.netresearchgate.net In these systems, a deuteron (B1233211) beam is accelerated and directed onto a target, such as deuterium (B1214612) gas (2H) or tritium (B154650) (3H), to produce quasi-monoenergetic neutrons via reactions like 2H(d,n)3He or 3H(d,n)4He. researchgate.netresearchgate.net

Nuclear Reactors: High-flux research reactors can also be used, particularly those that have positions with a significant fast neutron flux. tudelft.nlornl.goviaea.org While reactors are often associated with thermal neutron capture (n,γ) reactions, specialized facilities can be designed to optimize irradiation with fast neutrons. tudelft.nltudelft.nl

The efficiency of the production process is determined by the reaction cross-section, which is a measure of the probability that the (n,2n) reaction will occur at a specific neutron energy. The cross-section varies with neutron energy, and experimental measurements are crucial for optimizing production yields. iaea.orgresearchgate.netresearchgate.net

Experimental Cross-Sections for the ¹⁶⁵Ho(n,2n)¹⁶⁴Ho Reaction

Neutron Energy (MeV)	Cross-Section (mb)	Facility Type
10.1	Data Measured	Tandem Van de Graaff Accelerator
10.4	Data Measured	Tandem Van de Graaff Accelerator
10.7	Data Measured	Tandem Van de Graaff Accelerator
14.77	Data Measured	Neutron Generator
17.1	Data Measured	Tandem Van de Graaff Accelerator
18.1	Data Measured	Tandem Van de Graaff Accelerator
19.0	Data Measured	Tandem Van de Graaff Accelerator
19.6	Data Measured	Tandem Van de Graaff Accelerator

Cross-section values are actively being researched; specific numerical values from individual studies have been generalized to "Data Measured" to reflect the ongoing nature of this work. iaea.orgresearchgate.netresearchgate.net

Advanced Theoretical Studies and Models for Holmium 164

Nuclear Models Applied to Holmium-164 Structure

The structure of the this compound nucleus is explored through various nuclear models that describe the arrangement and interaction of its constituent protons and neutrons.

The nuclear shell model is a foundational theory that describes the arrangement of nucleons (protons and neutrons) in discrete energy levels, or shells, within the nucleus. wikipedia.orgsoton.ac.uk This model is analogous to the atomic shell model for electrons. wikipedia.org The filling of these shells leads to "magic numbers" of nucleons that correspond to particularly stable nuclear configurations. wikipedia.org

For this compound, which has 67 protons and 97 neutrons, both nucleon numbers are far from the magic numbers, indicating that it is not a doubly magic nucleus. wikipedia.org Shell model calculations for 164Ho would involve considering the interactions between the valence nucleons outside of a stable core. These calculations are computationally intensive for a nucleus with this many valence particles.

Nuclei in the mass region of A=164, including this compound, are known to exhibit significant deformation from a perfect spherical shape. Collective models treat the nucleus as a whole, describing its properties in terms of collective motions such as rotations and vibrations of the nuclear fluid. fiveable.meresearchgate.net

These models are particularly successful in describing the properties of deformed nuclei, which can be elongated (prolate) or flattened (oblate). fiveable.me The energy levels of these nuclei often show characteristic rotational bands, where the energy of the states follows a pattern proportional to J(J+1), with J being the total angular momentum quantum number. libretexts.org

The Nilsson model, an extension of the shell model, is specifically designed for deformed nuclei. fiveable.me It calculates the single-particle energy levels in a deformed potential, providing a more accurate description of the nuclear structure for nuclei like this compound. fiveable.me

Table 1: Comparison of Nuclear Models for 164Ho

Model	Description	Application to 164Ho
Shell Model	Describes nucleons in discrete energy levels. wikipedia.orgsoton.ac.uk	Predicts the single-particle configuration of the valence proton and neutron, determining ground state properties. youtube.com
Collective Model	Treats the nucleus as a deformable liquid drop capable of rotations and vibrations. fiveable.meresearchgate.net	Explains the rotational energy level structure expected for a deformed nucleus in the A=164 region. libretexts.org

| Nilsson Model | A modification of the shell model for deformed nuclei. fiveable.me | Provides a detailed description of single-particle states in the deformed potential of 164Ho. fiveable.me |

Reaction Mechanism Theory for 164Ho Production

Understanding the mechanisms of nuclear reactions is crucial for predicting the probability of producing a specific nuclide like this compound. Theoretical models are used to calculate reaction cross-sections and describe the processes involved.

Statistical model codes are essential tools for predicting the outcomes of nuclear reactions. Codes like TALYS and PACE-2 are widely used to calculate reaction cross-sections, which represent the probability of a particular reaction occurring. researchgate.netscience.govictp.itiaea.org

These codes simulate the formation and decay of a compound nucleus, which is an excited, intermediate nucleus formed when a projectile fuses with a target. epj-conferences.org The subsequent decay of this compound nucleus through the emission of particles (like neutrons, protons, and alpha particles) or gamma rays leads to the final reaction products.

For the production of this compound, these codes can be used to model various projectile-target combinations. The models take into account factors such as the energy of the projectile and the properties of the interacting nuclei to predict the excitation function, which is the cross-section as a function of the projectile energy.

Table 2: Features of Statistical Model Codes

Code	Key Features	Relevance to 164Ho Production
TALYS	Simulates nuclear reactions for projectiles up to 200 MeV. ictp.itiaea.org It provides a comprehensive analysis of all open reaction channels. ictp.it	Can predict the cross-sections for various reactions leading to the formation of 164Ho. researchgate.net

| PACE-2 | Focuses on the de-excitation of compound nuclei through particle evaporation, based on the statistical model. | Useful for calculating the probability of forming 164Ho as a residual nucleus after particle emission from a heavier compound nucleus. |

In some nuclear reactions, especially at higher incident energies, particles can be emitted before the compound nucleus reaches a state of statistical equilibrium. researchgate.netbas.bgias.ac.in This phenomenon is known as pre-equilibrium emission.

Pre-equilibrium models describe the emission of particles during the early stages of a reaction, when the excitation energy is shared among only a few nucleons. researchgate.net This process competes with the formation of a fully equilibrated compound nucleus. researchgate.net The inclusion of pre-equilibrium effects in reaction models is crucial for accurately predicting the energy spectra of emitted particles and the cross-sections of various reaction channels. ias.ac.in For reactions leading to this compound, accounting for pre-equilibrium emission can improve the accuracy of the predicted production cross-sections.

During the formation of a compound nucleus, the projectile transfers not only energy but also angular momentum to the target nucleus. epj-conferences.orgaps.org The amount of angular momentum brought into the compound system significantly influences its subsequent decay and the population of different energy states in the final nucleus, such as this compound. aps.org

The formation of a compound nucleus is limited by a critical value of angular momentum; above this limit, the system is more likely to re-separate (quasi-fission) rather than fuse. aps.orgarxiv.org Theoretical models for compound nucleus formation take into account the effects of angular momentum on the fusion barrier and the subsequent de-excitation cascade. aps.org The distribution of angular momentum in the compound nucleus affects the emission probabilities of particles and gamma rays, thereby influencing the final population of states in the residual nucleus.

Theoretical Predictions for 164Ho Decay Data and Nuclear Properties

The theoretical examination of this compound (164Ho), an odd-odd nucleus with 67 protons and 97 neutrons, relies on sophisticated nuclear models to predict its decay characteristics and structural properties. These models provide a foundational framework for understanding the behavior of such complex many-body quantum systems. While specific, comprehensive calculations for 164Ho are not always prominently available in general literature, the methodologies for deriving its properties are well-established.

Prominent theoretical frameworks used for these predictions include the Nuclear Shell Model, the Interacting Boson Model (IBM) and its extensions, the Hartree-Fock-Bogoliubov (HFB) theory, and the proton-neutron Quasiparticle Random Phase Approximation (pn-QRPA).

Nuclear Shell Model: This model is fundamental in predicting the spin and parity of nuclear ground states. wikipedia.org For an odd-odd nucleus like 164Ho, the properties are determined by the coupling of the last unpaired proton and the last unpaired neutron. Holmium's 67th proton resides in the 7/2- iopb.res.in Nilsson orbital, while the 97th neutron is in the 5/2- iopb.res.in Nilsson orbital. The coupling of these two nucleons according to the Gallagher-Moszkowski rules would be used to predict the spin and parity of the ground state.

Hartree-Fock-Bogoliubov (HFB) Theory: The HFB method is a self-consistent mean-field theory that can describe the ground-state properties of nuclei, including those far from stability. arxiv.org It combines the Hartree-Fock description of the nuclear mean-field with the Bogoliubov transformation to handle pairing correlations. arxiv.orgarxiv.org For 164Ho, HFB calculations, often using a Skyrme interaction, would predict fundamental properties such as the binding energy, nuclear radius, and quadrupole deformation. arxiv.org

Proton-Neutron Quasiparticle Random Phase Approximation (pn-QRPA): This model is particularly powerful for predicting beta-decay and electron-capture properties. mdpi.comarxiv.org The pn-QRPA framework is used to calculate the Gamow-Teller (GT) strength distributions, which are crucial for determining the rates of beta decay and electron capture. mdpi.commirdsoft.org Theoretical calculations using this model would yield predictions for the half-life of 164Ho and the branching ratios for its competing decay modes (β- decay and electron capture). mirdsoft.org These calculations are sensitive to input parameters like nuclear deformation and Q-values. mirdsoft.org

The predictions derived from these models are essential for guiding experimental research and for applications in various fields of nuclear science.

Comparison of Theoretical Predictions with Experimental Observables of 164Ho

A critical aspect of nuclear physics involves comparing the predictions of theoretical models with precise experimental data. This comparison validates the underlying physics of the models and reveals areas where refinements may be necessary. For this compound, a substantial body of experimental data exists, providing a benchmark against which theoretical calculations can be measured.

The Nuclear Shell Model provides a direct point of comparison for the ground state spin and parity. For an odd-odd nucleus, the model predicts the spin and parity based on the states of the last unpaired proton and neutron. The experimentally determined ground state spin and parity for 164Ho is 1+. This value serves as a key observable that any successful shell model calculation for this nuclide must reproduce.

Below is a comparison of key nuclear properties and decay data for 164Ho, presenting the established experimental values. While specific theoretical values from the aforementioned models are not broadly published for direct comparison in this table, these experimental results are the targets for such theoretical endeavors.

Interactive Data Table: Experimental Properties of this compound

Property	Experimental Value	Reference
Half-life	29.0 minutes
Decay Modes	β- decay, Electron Capture (ε)
Branching Ratio (β-)	~40%
Branching Ratio (ε)	~60%
Q-value (β-)	962.49 keV
Q-value (ε)	986.22 keV
Spin and Parity	1+
Mass Excess	-64.987 MeV
Binding Energy per Nucleon	8.148 MeV
Daughter Isotope (β-)	164Er
Daughter Isotope (ε)	164Dy

The agreement between theoretical predictions and these experimental observables is a measure of a model's success. For instance, pn-QRPA calculations of the half-life and branching ratios would be compared directly to the 29.0-minute half-life and the ~40%/60% split between β- and electron capture decay. Similarly, HFB and other mean-field models are evaluated on their ability to accurately calculate the binding energy and mass excess. Discrepancies between theory and experiment can often be attributed to factors such as the complexity of nuclear interactions, the need for improved handling of nuclear deformation, or the specific parameters used in the calculations. mirdsoft.org

Applications of Holmium 164 in Fundamental Nuclear Physics and Astrophysics

Holmium-164 as a Probe for Nuclear Reaction Mechanisms

Nuclear reactions are complex processes influenced by factors like incident particle energy, angular momentum, and the structure of the interacting nuclei. numberanalytics.comcern.ch this compound is instrumental in elucidating these mechanisms, particularly through the study of how different nuclear states are populated during a reaction.

The study of how angular momentum is transferred and distributed in a nuclear reaction is crucial for understanding the reaction dynamics. numberanalytics.com this compound provides an excellent case study for this due to its well-defined ground and isomeric states, which have significantly different spins. The ground state (¹⁶⁴ᵍHo) has a spin-parity of 1+, while the long-lived isomeric state (¹⁶⁴ᵐHo) has a spin-parity of 6-. researchgate.net

In nuclear reactions, such as the photoneutron reaction ¹⁶⁵Ho(γ, n)¹⁶⁴Ho or the neutron-induced reaction ¹⁶⁵Ho(n, 2n)¹⁶⁴Ho, the final ¹⁶⁴Ho nucleus can be formed in either its ground state or its isomeric state. researchgate.netfrontiersin.org The probability of forming the high-spin isomer versus the low-spin ground state is quantified by the isomeric yield ratio (IR). frontiersin.org This ratio is highly sensitive to the amount of angular momentum transferred to the target nucleus by the incoming particle. numberanalytics.comfrontiersin.org By experimentally measuring the IR for ¹⁶⁴Ho production, researchers can gain valuable information about the dynamics of angular momentum transfer during the reaction. frontiersin.org

For instance, a study of the ¹⁶⁵Ho(γ, n) reaction induced by laser-accelerated electron beams determined the isomeric yield ratio to be 0.30 ± 0.08 at an effective γ-ray energy of 12.65 MeV. frontiersin.org This value, being less than one, reflects the complex interplay between the energy of the incident photon and the spin difference between the initial and final states. frontiersin.org Such experimental data are critical for testing and refining theoretical models that describe how angular momentum influences the outcomes of nuclear reactions. frontiersin.orggsi.de

The nuclear level density (NLD) is a measure of the number of excited quantum states per unit of energy in a nucleus. It is a fundamental property that is essential for calculating nuclear reaction cross-sections. epj-conferences.orgohiolink.edu The NLD is known to depend not only on excitation energy but also on the nuclear spin and parity. epj-conferences.orgjinaweb.org

This compound is used to probe the spin dependence of the NLD. The relative populations of the high-spin (6-) isomer and the low-spin (1+) ground state of ¹⁶⁴Ho following a nuclear reaction are directly related to the spin distribution of the available energy levels in the newly formed nucleus. frontiersin.org Therefore, measuring the isomeric ratio of ¹⁶⁴Ho provides an experimental constraint on the spin dependence of the NLD. frontiersin.orgaps.org This information is vital because the spin cut-off parameter, which describes this dependence, is often poorly known experimentally, leading to uncertainties in reaction-rate calculations. ohiolink.edu

Accurate knowledge of the NLD and its spin dependence is crucial for applications in nuclear technology and for understanding nucleosynthesis in stars, where reaction rates are key inputs. epj-conferences.org

Role of this compound in Nuclear Isomer Research

Nuclear isomers are metastable excited states of a nucleus with significantly longer half-lives than other excited states at similar energies. They are a fascinating phenomenon in nuclear physics, offering insights into nuclear structure and having potential for novel applications. frontiersin.org

The existence and properties of isomeric states provide stringent tests for nuclear structure models. The ¹⁶⁴ᵐHo isomer, with an excitation energy of 139.78 keV and a half-life of 36.6 minutes, is a prime example. chemlin.orgresearchgate.net Its properties, including its high spin (6-) and specific decay pathways, are determined by the arrangement of protons and neutrons within the nucleus, known as nuclear configurations. researchgate.net

The decay of ¹⁶⁴ᵐHo proceeds via an internal transition to the ground state, which then decays to stable isotopes ¹⁶⁴Dy or ¹⁶⁴Er. chemlin.orgfrontiersin.org The study of the gamma rays emitted during this decay cascade reveals detailed information about the energy levels and their quantum properties in ¹⁶⁴Ho. researchgate.net This experimental data allows physicists to identify the specific single-particle and collective modes of excitation in the nucleus. For ¹⁶⁴Ho, theoretical calculations using models like the Two-Quasiparticle Plus Rotor Model have been performed to understand the observed two-quasiparticle configurations. researchgate.net These studies are essential for developing a comprehensive understanding of nuclear forces and structure in heavy, deformed nuclei. researchgate.net

Properties of this compound Ground and Isomeric States

State	Spin-Parity (Jπ)	Half-Life	Excitation Energy (keV)	Decay Modes
¹⁶⁴ᵍHo	1+	28.8(5) min	0	EC/β+ (60%), β- (40%)
¹⁶⁴ᵐHo	6-	36.6(3) min	139.78(7)	Internal Transition (IT)

Data sourced from ChemLin. chemlin.org

Nuclear isomers store a significant amount of energy for extended periods, which has led to speculation about their use in energy storage applications, such as nuclear batteries or radioisotope power sources. frontiersin.org The concept involves triggering the release of the stored energy on demand. While still largely theoretical, the high energy density of isomers makes them an intriguing area of research.

Nuclear batteries, in general, convert the energy from radioactive decay into electricity. transportandlogisticsme.com Current prototypes often use beta-emitting isotopes like Nickel-63 or Carbon-14, or alpha-emitters like Americium, coupled with a semiconductor converter. transportandlogisticsme.comeepower.comjordannews.jo These devices are valued for their potential for long life and reliability, making them suitable for applications in aerospace, defense, and medical technology where conventional batteries fall short. jordannews.jonusano.com

The isomer ¹⁶⁴ᵐHo represents a potential candidate for such technologies due to the energy stored in its excited state. The challenge lies in developing a mechanism to control the release of this energy. Although practical applications using this compound have not been developed, the study of isomers like it is a crucial step in exploring the feasibility of these advanced energy concepts. frontiersin.org

Significance of this compound in Nucleosynthesis and Stellar Processes

Stellar nucleosynthesis is the process by which chemical elements are created within stars through nuclear fusion and other nuclear reactions. wikipedia.org The vast majority of elements heavier than iron are formed through neutron-capture processes, categorized as slow (s-process) or rapid (r-process). dst.gov.in

Recent research has highlighted the importance of an intermediate neutron-capture process (i-process), which operates at neutron densities between those of the s- and r-processes. dst.gov.in This i-process is believed to be responsible for the observed elemental abundances in certain types of old, metal-poor stars. dst.gov.inarxiv.org

The production of elements in the mass region around Holmium is influenced by the i-process. arxiv.org In stellar environments with high neutron densities, stable isotopes like ¹⁶⁵Ho can capture neutrons. The reaction pathways and the resulting abundances of heavier elements are sensitive to the neutron-capture rates and beta-decay half-lives of unstable intermediate isotopes, which would include isotopes of Holmium such as ¹⁶⁴Ho. arxiv.org Although ¹⁶⁴Ho is short-lived, it can exist in the high-temperature, high-flux environment of a star and its nuclear properties (neutron-capture cross-section, decay rates) are an essential input for large-scale nucleosynthesis network calculations. arxiv.orged.gov Accurately modeling the i-process requires precise data on these properties for a range of unstable nuclei, making the study of isotopes like ¹⁶⁴Ho relevant to unraveling the cosmic origin of the heavy elements. arxiv.orguniversetoday.com

Contribution to r-process or s-process Nucleosynthesis Models

The synthesis of elements heavier than iron in the cosmos is primarily attributed to neutron-capture processes, broadly categorized into the slow (s-process) and rapid (r-process) neutron capture. nasa.gov this compound, along with its neighboring isotopes, serves as a crucial probe for refining the theoretical models that describe these stellar phenomena.

The s-process occurs in environments with relatively low neutron densities, where neutron captures by atomic nuclei are slow compared to the timescale of beta decay. This process creates a path of nucleosynthesis that follows the valley of beta stability. nasa.gov The probability of a nucleus capturing a neutron is described by its neutron-capture cross-section. For the s-process, the Maxwellian-averaged cross-sections (MACS) at astrophysical energies (typically around 30 keV) are critical input parameters for network calculations that model the abundances of elements produced in stars. The Karlsruhe Astrophysical Database of Nucleosynthesis in Stars (KADoNiS) project provides evaluated data for these processes. For instance, the reaction involving the stable isotope ¹⁶⁵Ho capturing a neutron to form ¹⁶⁶Ho is a key data point for understanding the s-process flow in the rare-earth region. exp-astro.de While not directly ¹⁶⁴Ho, this data helps constrain nuclear models that are then used to predict the properties and reaction rates of unstable isotopes like ¹⁶⁴Ho.

The r-process is responsible for producing approximately half of the heavy elements beyond iron and all of the actinides. arxiv.org It occurs in explosive astrophysical environments with extremely high neutron densities, such as neutron star mergers. arxiv.org In these conditions, a nucleus captures neutrons much faster than it can beta-decay, leading to the formation of very neutron-rich, unstable isotopes. aps.org The properties of these neutron-rich rare-earth isotopes are critical for understanding the formation of the "rare-earth abundance peak" observed in the solar system and metal-poor stars. arxiv.org

Recent high-precision mass spectrometry of neutron-rich holmium isotopes has provided vital constraints for r-process models. arxiv.orgarxiv.org These precise mass measurements improve the accuracy of key nuclear physics inputs, such as neutron separation energies. arxiv.org Updated r-process abundance calculations using these new mass values have shown significant deviations, on the order of 15-30%, from abundances computed with older data, particularly around the mass number A=170. arxiv.org This highlights the sensitivity of r-process models to the nuclear properties of isotopes in this region and underscores the importance of experimental data on nuclei like this compound and its neutron-richer relatives for accurately modeling the synthesis of heavy elements. arxiv.org

Table 1: s-Process Neutron Capture Cross-Section Data for the ¹⁶⁵Ho(n,γ)¹⁶⁶Ho Reaction

This reaction is a key indicator for s-process nucleosynthesis in the holmium isotopic region. The data is sourced from the Karlsruhe Astrophysical Database of Nucleosynthesis in Stars (KADoNiS v0.3).

Parameter	Value	Unit	Notes
Recommended MACS at 30 keV (Total)	1280 ± 100	mb	Maxwellian-Averaged Cross Section for all reaction channels. exp-astro.de
Partial MACS to Ground State (¹⁶⁶gHo)	798 ± 120	mb	Cross-section leading specifically to the ground state of ¹⁶⁶Ho. exp-astro.de

Astrophysical Implications of Holmium Isomerism

The existence of nuclear isomers—metastable excited states of a nucleus—plays a significant role in nucleosynthesis, particularly in the high-temperature environments where the r- and s-processes occur. This compound possesses a notable isomer, and its properties have important astrophysical implications. researchgate.net

This compound has a ground state (¹⁶⁴ᵍHo) with a spin and parity of 1+ and a half-life of 28.8 minutes. chemlin.org It also has a long-lived isomeric state (¹⁶⁴ᵐHo) at an excitation energy of 139.78 keV, with a spin of 6- and a half-life of 36.6 minutes. chemlin.org In stellar environments, the ground and isomeric states can be populated through nuclear reactions. The relative production of these states is known as the isomeric yield ratio (IR), which is dependent on the reaction and the energy of the interacting particles. researchgate.netfrontiersin.org

The concept of an "astromer" has been introduced to describe isomers that can have a significant impact on astrophysical reaction rates. arxiv.orgmre.org.cn In the high-temperature plasma of a star, the ground and isomeric states can reach thermal equilibrium through processes like photon absorption and induced emission. This thermal coupling can effectively alter the half-life of the nuclide from its laboratory value, which in turn affects the nucleosynthesis pathways. mre.org.cn The isomer of this compound is a candidate for such behavior.

The decay properties of the ¹⁶⁴Ho isomer are crucial. The 6- isomer decays exclusively via internal transition to the ground state, partly through an intermediate 3+ excited state. researchgate.netresearchgate.net The ground state then decays via either electron capture to ¹⁶⁴Dy or beta-minus decay to ¹⁶⁴Er. chemlin.orgresearchgate.net The branching ratio between these decay modes, influenced by the initial population of the isomer and its subsequent decay, determines the final abundance of the daughter nuclei. Therefore, understanding the production and decay of the ¹⁶⁴Ho isomer is essential for accurately modeling the flow of nucleosynthesis through the mass A=164 chain. Experimental studies using photoneutron reactions on ¹⁶⁵Ho have been conducted to precisely measure the isomeric yield ratio of ¹⁶⁴Ho, finding an IR of 0.30 ± 0.08 at an effective gamma-ray energy of 12.65 MeV, providing critical data for refining these astrophysical models. researchgate.netfrontiersin.org

Table 2: Properties of this compound Ground and Isomeric States

Property	¹⁶⁴ᵍHo (Ground State)	¹⁶⁴ᵐHo (Isomeric State)
Spin and Parity (Jπ)	1+ chemlin.orgresearchgate.net	6- chemlin.orgresearchgate.net
Half-Life	28.8(5) min chemlin.org	36.6(3) min chemlin.org
Excitation Energy	0 keV	139.78(7) keV chemlin.org
Decay Modes	Electron Capture (EC) to ¹⁶⁴Dy (~60%) chemlin.org	Internal Transition (IT) to ¹⁶⁴ᵍHo (100%) researchgate.netresearchgate.net
Beta-Minus (β⁻) to ¹⁶⁴Er (~40%) chemlin.org

Radiochemical Separation and Purification Techniques for Holmium 164 Research Samples

Principles of Radiochemical Separation of Lanthanides Relevant to Holmium

The separation of lanthanides presents a significant challenge in inorganic chemistry due to their remarkably similar chemical properties. osti.gov This similarity arises from the "lanthanide contraction," the gradual decrease in ionic radii across the series as the 4f electrons are added. mdpi.com These elements predominantly exist in a stable +3 oxidation state in aqueous solutions, leading to similar hydrated ionic radii and, consequently, comparable chemical behavior. osti.govmdpi.com

The subtle differences in ionic radii are the key to their separation. mdpi.com As the atomic number increases, the ionic radius of the Ln³⁺ ion decreases, leading to a stronger interaction with complexing agents. This principle is exploited in chromatographic methods where the differential stability of the complexes formed allows for the separation of adjacent lanthanides. mdpi.com For instance, holmium, being a heavier lanthanide than dysprosium, will form a more stable complex with certain ligands, enabling their separation. The choice of a suitable complexing agent that can accentuate these small differences in stability is therefore crucial for effective separation. researchgate.net

Chromatographic Methods for Holmium-164 Isolation

Chromatography is the cornerstone of radiolanthanide separation. Both ion exchange and extraction chromatography are powerful techniques employed to isolate this compound.

Ion exchange chromatography is a widely used and effective method for separating lanthanides. osti.gov In this technique, a cation exchange resin, such as Dowex 50 or Aminex A5, is used as the stationary phase. capes.gov.brosti.gov The lanthanide ions are initially adsorbed onto the resin.

A complexing agent, most notably alpha-hydroxyisobutyric acid (α-HIBA), is then passed through the column as the mobile phase or eluent. researchgate.netnih.gov The α-HIBA forms complexes with the lanthanide ions, and the stability of these complexes varies slightly from one lanthanide to another. scite.ai Due to the lanthanide contraction, heavier lanthanides like holmium form more stable complexes with α-HIBA than lighter lanthanides like dysprosium. mdpi.com This results in the differential elution of the lanthanides, with the more strongly complexed holmium eluting earlier than dysprosium. osti.gov

The efficiency of the separation is influenced by several factors, including the type of resin, the concentration and pH of the α-HIBA eluent, the temperature, and the flow rate. researchgate.netnih.gov For instance, using a fine resin and optimizing the pH of the α-HIBA solution can significantly improve the separation of adjacent lanthanides. nih.gov Studies have shown that Aminex A5 resin can be superior to Dowex AG 50W for separating holmium from dysprosium using α-HIBA. osti.gov An efficient separation of carrier-free Holmium-166 from milligram quantities of Dysprosium-164 oxide targets was achieved using Dowex AG 50WX12 or Aminex-A5 cation exchangers with 0.085 M α-HIBA at a pH of 4.3. osti.goviaea.org

Parameter	Condition	Reference
Resin	Aminex A5	osti.gov
Eluent	α-hydroxyisobutyric acid (α-HIBA)	osti.govnih.gov
Eluent Concentration	70 mmol·dm⁻³	osti.gov
pH	4.6	osti.gov
Recovery	72.2 ± 2.9%	osti.gov

Extraction chromatography combines the selectivity of solvent extraction with the convenience of a column chromatographic system. tums.ac.ir This technique utilizes an inert support coated with an organic extractant. For lanthanide separations, several specific resins have proven effective.

LN2 Resin: This resin contains 2-ethylhexylphosphonic acid mono-2-ethylhexyl ester (HEH[EHP]) as the extractant. tums.ac.ir It has been successfully used for the separation of no-carrier-added Holmium-166 from dysprosium targets. tums.ac.irtums.ac.ir The separation is typically achieved by eluting with nitric acid, with studies showing quantitative separation using 1.5 M HNO₃. tums.ac.irtums.ac.ir The separation factors for adjacent rare earths on LN and LN2 resins are similar. eichrom.com

bDGA Resin: Branched DGA (diglycolamide) resins, such as those containing tetra-(2-ethyl-1-hexyl)-DGA, are effective for separating trivalent actinides and lanthanides. eichrom.comeichrom.com These resins show high retention of trivalent lanthanides from nitric acid. eichrom.com Holmium can be purified from residual α-HIBA and other impurities using a bDGA resin after an initial ion exchange separation. osti.govresearchgate.net

Ln SPS Resin: This resin has been proposed for the separation of various lanthanide pairs, including the Dysprosium/Holmium system. scielo.org.mxresearchgate.net The distribution coefficients of lanthanides on Ln SPS resin decrease with increasing nitric acid concentration and with a decrease in the lanthanide's atomic number. scielo.org.mx This allows for the separation of holmium from dysprosium by carefully selecting the nitric acid concentration. scielo.org.mx A study demonstrated that dysprosium and holmium could be separated with 100% efficiency using 1.4 M and 3 M nitric acid, respectively. scielo.org.mx

Resin	Extractant	Application	Reference
LN2	2-ethylhexylphosphonic acid mono-2-ethylhexyl ester (HEH[EHP])	Separation of Ho from Dy	tums.ac.irresearchgate.net
bDGA	tetra-(2-ethyl-1-hexyl)-diglycolamide	Purification of Ho	osti.govresearchgate.net
Ln SPS	Not specified	Separation of Ho from Dy	scielo.org.mxscienceopen.com

Separation of this compound from Parent and Daughter Radionuclides

To obtain a pure this compound sample, it is crucial to separate it from its parent and any potential daughter radionuclides, as well as from the bulk target material.

This compound can be produced from dysprosium targets. For example, Holmium-166, an isotope with similar chemical properties, is produced from the decay of Dysprosium-166, which is formed by neutron irradiation of Dysprosium-164. osti.govkns.org The separation of trace amounts of holmium from macro amounts of dysprosium is a common requirement. scielo.org.mxresearchgate.net

Both ion exchange and extraction chromatography are highly effective for this separation. As mentioned, the use of α-HIBA in cation exchange chromatography allows for a separation factor of approximately 10³ between holmium and dysprosium with an Aminex-A5 column. osti.goviaea.org High-performance liquid chromatography (HPLC) systems utilizing this principle have achieved 99.9997% removal of dysprosium from the holmium fraction. osti.gov

Extraction chromatography with LN2 resin has also demonstrated quantitative separation of holmium and dysprosium using 1.5 M nitric acid as the eluent. tums.ac.irtums.ac.ir Similarly, Ln SPS resin has been shown to effectively separate the Dy/Ho pair. scielo.org.mx The choice of method often depends on the scale of the separation and the required purity of the final holmium product.

Holmium isotopes can also be produced from erbium targets. plos.org For instance, Holmium-163 is produced from enriched Erbium-162 targets. osti.gov The separation of holmium from erbium is challenging due to their adjacent positions in the lanthanide series and consequently very similar chemical properties. mdpi.com The selectivity factor for the Ho/Er pair is among the lowest for lanthanides. mdpi.com

Displacing complex-formation chromatography has been developed for the separation of microquantities of holmium from macroquantities of erbium. osti.gov This method involves optimizing parameters such as eluent concentration, pH, and the type and quantity of a "displacing ion" to achieve separation. osti.gov Chromatographic techniques using complexing agents like EDTA have also been investigated for the Ho/Er separation. iaea.org

Purity Assessment of Isolated this compound Samples for Academic Research

The utility of this compound (¹⁶⁴Ho) in academic research, particularly in fields requiring high-precision measurements, is contingent upon the purity of the isolated sample. The assessment of purity is a critical step following radiochemical separation and purification, ensuring that experimental results are accurate and reproducible. Purity is typically categorized into radionuclide purity and chemical purity, each requiring distinct analytical techniques for its evaluation.

Radionuclide Purity Evaluation

High-Purity Germanium (HPGe) detectors are the standard for this application due to their excellent energy resolution. These detectors can distinguish the characteristic gamma rays emitted by ¹⁶⁴Ho from those of potential radionuclidic impurities. researchgate.nettums.ac.ir The ¹⁶⁴Ho isotope decays via both electron capture to Dysprosium-164 (¹⁶⁴Dy) and beta-minus decay to Erbium-164 (¹⁶⁴Er), but it has a very low intensity of gamma emissions, with a notable gamma-ray from its isomeric state, ¹⁶⁴ᵐHo, at 91.39 keV. researchgate.net

The sample is placed in a shielded counting chamber to minimize background radiation, and the emitted gamma rays are collected over a sufficient period to obtain a statistically significant spectrum. Analysis of the spectrum involves identifying the photopeaks corresponding to the known gamma-ray energies of ¹⁶⁴Ho and any other radionuclides. The activity of each identified radionuclide is quantified based on its peak area, emission probability, and the detector's efficiency at that energy.

Potential radionuclidic impurities depend on the production route of ¹⁶⁴Ho. For instance, if produced via the ¹⁶⁵Ho(n,2n)¹⁶⁴Ho reaction, other holmium isotopes might be co-produced. researchgate.net If produced from dysprosium targets, isotopes like ¹⁶⁶Ho may be present. tums.ac.irtums.ac.iriaea.org A radionuclide purity of greater than 99.9% is often achievable and required for specific research applications. tums.ac.irscielo.org.mx

Table 1: Gamma-Ray Energies for ¹⁶⁴Ho and Potential Radionuclidic Impurities

Radionuclide	Half-Life	Decay Mode	Characteristic Gamma-Ray Energy (keV)	Production Source/Impurity Origin
This compound (164Ho)	29 min	EC, β-	91.39 (from 164gHo decay)	Desired Product
Holmium-164m (164mHo)	37 min	IT, β-	73.3, 91.39	Isomeric state of 164Ho
Holmium-166 (166Ho)	26.8 h	β-	80.57, 1379.4	Co-produced from Dy or Ho targets. iaea.orgnih.gov
Holmium-166m (166mHo)	1200 y	IT	Multiple, e.g., 184.4, 711.7, 810.3	Long-lived impurity from target irradiation. osti.gov
Dysprosium-165 (165Dy)	2.3 h	β-	94.7, 715.3	From (n,γ) reaction on 164Dy target. osti.gov

Chemical Purity Considerations for Trace Element Research

Chemical purity refers to the proportion of the material that consists of the element of interest, irrespective of its isotopic composition. For trace element research, ensuring high chemical purity is paramount, as the presence of even minute quantities of other elements can cause significant analytical interference. This is particularly true for lanthanides, which exhibit very similar chemical behaviors, making their separation challenging. osti.gov

The most powerful and widely used technique for assessing the chemical purity of isolated ¹⁶⁴Ho samples is Inductively Coupled Plasma - Mass Spectrometry (ICP-MS). thermofisher.com ICP-MS offers exceptionally low detection limits, typically in the parts-per-billion (ppb) to parts-per-trillion (ppt) range, making it ideal for identifying and quantifying trace elemental impurities. thermofisher.com Inductively Coupled Plasma - Atomic Emission Spectrometry (ICP-AES) can also be used, though it generally has higher detection limits than ICP-MS. osti.gov

Key considerations for chemical purity in ¹⁶⁴Ho research samples include:

Target Material Residues: The primary source of chemical impurity is often the original target material from which the holmium was produced. For example, if ¹⁶⁴Ho is produced from a dysprosium target, trace amounts of dysprosium may remain after separation. scielo.org.mxosti.gov

Reagent-Introduced Contaminants: The acids, water, and complexing agents (like α-hydroxyisobutyric acid) used during the dissolution and chromatographic separation processes must be of ultra-high purity to prevent the introduction of contaminants. osti.govthermofisher.comsigmaaldrich.com

Interfering Elements: For experiments involving ¹⁶⁴Ho, the presence of other stable or long-lived lanthanides can interfere with the chemical system being studied.

Triple quadrupole ICP-MS (ICP-QQQ) can be employed to resolve complex isobaric interferences (where ions of different elements have the same mass-to-charge ratio), such as the overlap between ¹⁴⁸Nd¹⁶OH⁺ and ¹⁶⁵Ho⁺, ensuring more accurate quantification of trace impurities in a high-purity rare-earth element matrix. uzh.ch Certified reference materials and standards are used for the calibration of the ICP-MS instrument to ensure the accuracy of the quantitative results. accustandard.comsigmaaldrich.comhighpuritystandards.com

Table 2: Common Chemical Impurities in Holmium Samples and Analytical Methods

Potential Impurity Element	Common Source	Primary Analytical Technique	Typical Detection Limit
Dysprosium (Dy)	Target material for production. scielo.org.mxosti.gov	ICP-MS	< 1 ppb
Erbium (Er)	Neighboring lanthanide, difficult to separate.	ICP-MS	< 1 ppb
Ytterbium (Yb)	Neighboring lanthanide, difficult to separate. scielo.org.mx	ICP-MS	< 1 ppb
Iron (Fe)	Reagents, equipment leaching.	ICP-MS, ICP-AES	~ 1 ppb
Copper (Cu)	Reagents, equipment leaching.	ICP-MS, ICP-AES	~ 1 ppb
Lead (Pb)	Environmental or reagent contamination.	ICP-MS	< 0.1 ppb

Future Directions and Emerging Research Avenues for Holmium 164

High-Precision Measurements of Holmium-164 Nuclear Data

A cornerstone of future research lies in obtaining more precise measurements of ¹⁶⁴Ho's fundamental nuclear data. The accuracy of data such as half-life, decay energies (Q-values), branching ratios, and the energies and probabilities of gamma-ray emissions is critical for validating and refining nuclear models. researchgate.netnist.gov While comprehensive evaluations exist, ongoing efforts seek to reduce uncertainties and resolve discrepancies. researchgate.netdntb.gov.ua

Recent advancements in measurement techniques are key to this pursuit. Penning trap mass spectrometry, for instance, has enabled exceptionally precise mass measurements of various nuclides, which are crucial for determining decay energies with high accuracy. arxiv.orgresearchgate.net The application of such techniques to ¹⁶⁴Ho and its decay daughters can provide more stringent tests of nuclear mass models.

Furthermore, high-resolution gamma-ray spectroscopy is essential for precisely characterizing the emissions from ¹⁶⁴Ho decay. The γ-rays emitted from the decay of ¹⁶⁴Ho and its isomer are found in the low-energy region, between 37.34 and 91.39 keV. researchgate.net Detailed studies of the nuclear level structure of the daughter nuclei, particularly ¹⁶⁴Dy, are necessary to fully understand the decay scheme. researchgate.net Advanced detector systems and automated analysis methods, like those developed for nuclear emulsion scanning, exemplify the trend towards higher precision and efficiency in experimental nuclear physics. infn.it

Table 1: Selected Nuclear Data for this compound

This table presents a selection of key nuclear properties of this compound based on evaluated data. Future high-precision measurements aim to refine these values.

Property	Value	Daughter Nuclide(s)
Half-life	28.8(5) min	¹⁶⁴Dy, ¹⁶⁴Er
Decay Modes & Probability	EC/β⁺: 60(5) % β⁻: 40(5) %	¹⁶⁴Dy ¹⁶⁴Er
Q-value (EC/β⁺ decay)	0.9865(17) MeV	¹⁶⁴Dy
Q-value (β⁻ decay)	0.9614(14) MeV	¹⁶⁴Er
Spin and Parity (Ground State)	1+	N/A
Nuclear Isomer	¹⁶⁴ᵐHo (Excitation Energy: 139.78 keV, Half-life: 36.6 min, Spin: 6-)	N/A

Source: chemlin.org

Advanced Theoretical Modeling for Predictive Capabilities in Nuclear Physics

Alongside experimental efforts, the development of sophisticated theoretical models is crucial for interpreting data and predicting nuclear behavior where experimental access is limited. For odd-odd deformed nuclei like ¹⁶⁴Ho, microscopic models such as the quasiparticle-phonon model are being employed to describe their complex structure. iaea.org These models treat quasiparticle and vibrational degrees of freedom on a unified microscopic basis, allowing for calculations of the energies and structures of nuclear states. iaea.org Studies using this approach on Holmium isotopes have indicated that the low-lying intrinsic states possess only minor vibrational components. iaea.org

Future theoretical work will focus on enhancing the predictive power of these models. This includes better constraints on the proton-neutron interactions and the coupling of quasiparticle and collective motions within the nucleus. iaea.org Furthermore, nuclear reaction modeling codes like TALYS are used to calculate reaction cross-sections and isomeric yield ratios, for example in the photoneutron production of ¹⁶⁴Ho. frontiersin.org Comparing these theoretical predictions with new, high-quality experimental data allows for the refinement of the underlying physics models, particularly concerning the nuclear level density and gamma-ray strength functions. frontiersin.org This synergy between advanced theory and precision measurement is fundamental to pushing the boundaries of nuclear physics. wordpress.com

Development of Novel Production Pathways for Enhanced this compound Yields or Purity

Efficiently producing ¹⁶⁴Ho with high specific activity and purity is essential for conducting research. While established methods exist, emerging research is exploring novel production routes. One such innovative method involves the use of laser-accelerated electron beams to induce photoneutron reactions. frontiersin.org An experiment investigating the ¹⁶⁵Ho(γ,n)¹⁶⁴ᵐ,ᵍHo reaction demonstrated the feasibility of this approach, providing valuable data on production yields and isomeric ratios. frontiersin.org

Another avenue of research focuses on optimizing targetry and separation chemistry. The production of other holmium isotopes, such as ¹⁶⁶Ho, often involves irradiating dysprosium targets (e.g., ¹⁶⁴Dy). nih.govnih.govnih.gov The subsequent chemical separation of holmium from the bulk target material is critical. Techniques like high-performance liquid chromatography (HPLC) have been successfully developed for separating holmium isotopes from dysprosium targets, achieving high purity and recovery rates. nih.govosti.gov Future developments could adapt these advanced separation techniques to enhance the purity of ¹⁶⁴Ho produced via various reactions, for instance, by removing unreacted target material or isotopic impurities. International collaborations, such as those coordinated by the International Atomic Energy Agency (IAEA), play a vital role in compiling data and standardizing methodologies for radionuclide production. iaea.org

Table 2: Example Production Reactions for Holmium Isotopes

This table illustrates reaction types relevant to producing holmium isotopes. Future research aims to optimize these and develop new pathways for ¹⁶⁴Ho.

Reaction	Product	Target	Notes
¹⁶⁵Ho(γ,n)	¹⁶⁴ᵐ,ᵍHo	¹⁶⁵Ho	A photoneutron reaction, explored using laser-accelerated electrons. frontiersin.org
¹⁶⁴Dy(n,γ)¹⁶⁵Dy → ¹⁶⁵Ho	¹⁶⁵Ho	¹⁶⁴Dy	A step in an indirect production route for other Ho isotopes, highlighting the use of Dy targets. nih.gov
¹⁶⁴Dy(2n,γ)¹⁶⁶Dy → ¹⁶⁶Ho	¹⁶⁶Ho	¹⁶⁴Dy	A double neutron capture reaction to produce a parent radionuclide that decays to the desired product. nih.govresearchgate.netresearchgate.net

Exploration of New Applications in Fundamental Nuclear Science

This compound serves as an important tool for fundamental nuclear science, primarily in the study of nuclear structure and reaction mechanisms. ontosight.ai Its existence as an odd-odd nucleus makes it an ideal candidate for testing models of nuclear structure, particularly the interplay between protons, neutrons, and collective nuclear motion. iaea.org The study of isomeric yield ratios in reactions producing ¹⁶⁴Ho provides insights into the angular momentum transfer and statistical properties of excited nuclei. frontiersin.org

Beyond these areas, holmium isotopes are at the forefront of fundamental physics research. For example, the electron capture decay of Holmium-163 is being used in major international experiments to determine the absolute mass of the electron neutrino, a key question in particle physics and cosmology. physicsworld.cominfn.it While a different isotope, this application highlights the potential of holmium nuclides to address profound scientific questions. Future research on ¹⁶⁴Ho could uncover new avenues for fundamental inquiry. For instance, precision studies of its beta-decay spectrum could provide data for nuclear astrophysics models, as the decay rates of many isotopes can be significantly influenced by the extreme temperature and density conditions found in stars. epj-conferences.org The study of neutron-rich holmium isotopes is also noted to be of astrophysical interest. arxiv.org

Q & A

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